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Compound of Interest

Compound Name: Hepta-1,4-diyn-3-ol

Cat. No.: B12947957 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Hepta-1,4-diyn-3-ol is readily available.

The following procedural guidance is based on the known hazards of the structurally similar

and highly hazardous compound, propargyl alcohol, which also contains a terminal alkyne and

a hydroxyl group. Due to the potential for high reactivity and toxicity, a comprehensive, site-

specific risk assessment must be conducted by qualified personnel before handling or

disposing of Hepta-1,4-diyn-3-ol.

This guide provides essential safety and logistical information for the proper disposal of Hepta-
1,4-diyn-3-ol, tailored for researchers, scientists, and drug development professionals. Given

the hazardous nature of related compounds, a conservative approach to handling and disposal

is imperative.

Hazard Profile (Based on Propargyl Alcohol as a
Surrogate)
Due to the lack of specific data for Hepta-1,4-diyn-3-ol, the hazard profile of propargyl alcohol

is provided as a reference. The di-yne functionality in Hepta-1,4-diyn-3-ol may confer

additional instability or reactivity.
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Hazard Classification Data (Propargyl Alcohol)

GHS Classification

Flammable liquids (Category 3)[1][2]; Acute

toxicity, Oral (Category 2/3)[1][2]; Acute toxicity,

Dermal (Category 1/3)[1][2]; Acute toxicity,

Inhalation (Category 2/3)[1][2]; Skin

corrosion/irritation (Category 1B)[1][2]; Serious

eye damage/eye irritation (Category 1)[1]; Toxic

to aquatic life with long-lasting effects[1][2][3]

Physical Hazards

Flammable liquid and vapor[1][3][4]. Vapors may

form explosive mixtures with air and can travel

to an ignition source and flash back[1].

Health Hazards

Fatal if swallowed, in contact with skin, or if

inhaled[1]. Causes severe skin burns and eye

damage[1][3][4]. May cause damage to organs

through prolonged or repeated exposure[1].

Flash Point 33 °C (91.4 °F)[1]

Toxicity Data (Oral) LD50 (Rat): 20-56.4 mg/kg[2][4][5][6]

Toxicity Data (Dermal) LD50 (Rabbit): 16-88 mg/kg[1][2][4][6]

Toxicity Data (Inhalation) LC50 (Rat): 2 mg/L for 2 hours[1]

Experimental Protocols: Disposal Procedures
The following step-by-step protocol is a conservative recommendation for the safe disposal of

Hepta-1,4-diyn-3-ol.

Personal Protective Equipment (PPE)
Before handling the chemical, ensure the following PPE is worn:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber)[1].

Eye/Face Protection: Use chemical safety goggles and a face shield[3].
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Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective

clothing to prevent skin exposure[3].

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors, especially if handling outside of a chemical fume hood[4].

Spill Management
In the event of a spill:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames from the

vicinity[1][7].

Containment: For small spills, absorb the chemical with an inert, non-combustible absorbent

material (e.g., sand or vermiculite). Do not use combustible materials like paper towels to

clean up the bulk of the spill.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, properly labeled, and sealed container for hazardous waste[1].

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials should also be treated as hazardous waste.

Waste Neutralization and Collection
Due to the reactive nature of alkynes, direct disposal is not recommended. While specific

neutralization protocols for Hepta-1,4-diyn-3-ol are not available, a general procedure for

terminal alkynes involves quenching their reactivity. This should only be performed by a trained

chemist.

For Unused or Contaminated Hepta-1,4-diyn-3-ol:

Labeling: Ensure the waste container is clearly and accurately labeled with the chemical

name and associated hazards (e.g., "Hazardous Waste: Hepta-1,4-diyn-3-ol, Flammable,
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Toxic, Corrosive").

Storage: Store the waste in a cool, dry, and well-ventilated area, away from incompatible

materials such as oxidizing agents[7]. The storage area should be a designated flammable

liquid storage cabinet or room.

Container: Use a robust, sealed container that is compatible with the chemical.

Final Disposal
Under no circumstances should Hepta-1,4-diyn-3-ol or its contaminated materials be disposed

of down the drain or in regular trash.

Professional Disposal: The collected waste must be disposed of through a licensed and

approved hazardous waste disposal company[1].

Documentation: Provide the disposal company with all available information regarding the

chemical's known and suspected hazards.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the safe disposal of Hepta-
1,4-diyn-3-ol.
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Caption: Disposal workflow for Hepta-1,4-diyn-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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